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Compound of Interest

Compound Name: Ceranibl

Cat. No.: B1365448

Essential Safety and Handling Guide for
Ceranib-1

IMMEDIATE ACTION REQUIRED: Due to the absence of a specific Safety Data Sheet (SDS),
Ceranib-1 must be handled as a potentially hazardous substance. All personnel must adhere to
the precautionary measures outlined below.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Ceranib-1, a potent ceramidase inhibitor. The
following procedures are based on best practices for handling biologically active, novel
chemical compounds in a laboratory setting.

Quantitative Data Summary

Limited quantitative safety data for Ceranib-1 is publicly available. The following table
summarizes the known information. It is critical to handle this compound with a high degree of
caution, assuming it may be toxic and irritating.
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Parameter Value Source

Tocris Bioscience,
CAS Number 328076-61-5

MedChemExpress|[1]
Molecular Weight 395.45 g/mol Tocris Bioscience
Purity =>98% (HPLC) Tocris Bioscience

Biological Activity (ICso)

3.9 UM in SKOV3 ovarian

carcinoma cells

Tocris Bioscience

Stock Solution: -80°C (up to 6

Storage Temperature months) or -20°C (up to 1 MedChemExpress
month)

Occupational Exposure Limit Not established. Handle with N/A

(OEL) high caution.
Not available. Assume high

LDso/LCso N/A

toxicity.

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling Ceranib-1. This includes, but is not

limited to:

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required at

all times.

e Hand Protection: Wear nitrile gloves. Inspect gloves for any tears or punctures before use.

Change gloves immediately if they become contaminated.

« Body Protection: A buttoned lab coat must be worn.

o Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a NIOSH-approved respirator is recommended to prevent inhalation of dust

particles.
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Experimental Protocols: Handling and Disposal

Adherence to the following step-by-step procedures is crucial for minimizing exposure and
ensuring a safe laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the compound in a tightly sealed container in a designated, well-ventilated,
and secure area at the recommended temperature (-20°C for short-term or -80°C for long-
term storage).

Preparation of Stock Solutions

e Use a Fume Hood: All manipulations of solid Ceranib-1 and preparation of stock solutions
must be conducted in a certified chemical fume hood to avoid inhalation of dust.

e Solvent: Ceranib-1 is soluble in DMSO.

e Procedure:

[¢]

Ensure all necessary equipment (vials, pipettes, etc.) is clean and readily available in the
fume hood.

o Carefully weigh the required amount of solid Ceranib-1.
o Add the appropriate volume of DMSO to the vial containing the solid.
o Cap the vial and vortex until the solid is completely dissolved.

o Clearly label the vial with the compound name, concentration, solvent, date, and your
initials.

Spill Management

» Evacuate: In case of a significant spill, evacuate the immediate area.

e Alert: Inform your supervisor and laboratory safety officer.
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e Containment: If the spill is small and you are trained to handle it:
o Wear appropriate PPE.

o Cover the spill with an absorbent material (e.g., vermiculite, sand, or a commercial spill
kit).

o Carefully collect the absorbed material into a sealed, labeled waste container.

o Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water, followed
by ethanol), and dispose of all cleaning materials as hazardous waste.

Disposal Plan

o Waste Collection: All waste contaminated with Ceranib-1, including empty containers, used
pipette tips, gloves, and absorbent materials, must be collected in a designated, sealed, and
clearly labeled hazardous waste container.

» Waste Disposal: Dispose of the hazardous waste through your institution's environmental
health and safety (EHS) office. Do not dispose of Ceranib-1 down the drain or in regular
trash.

Visual Workflow for Safe Handling of Ceranib-1

The following diagram illustrates the key steps for the safe handling of Ceranib-1 in a
laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ceranib-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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